2-Oxatricyclo[3.3.1.13,7]decane-1-carboxylic acid
Overview
Description
2-Oxatricyclo[3.3.1.13,7]decane-1-carboxylic acid is a chemical compound with the molecular formula C10H14O3 and a molecular weight of 182.22 . It is also known as 2-Oxaadamantane-1-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H14O3/c11-9(12)10-4-6-1-7(5-10)3-8(2-6)13-10/h6-8H,1-5H2,(H,11,12) and the InChI key is SDGBFSSBRFDOKB-UHFFFAOYSA-N .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, related compounds have been studied. For instance, the interaction of dihalodiketones with MeONa gives 2-oxatricyclo[4.3.1.03.8]decane (oxaprotoadamantane) derivatives as a result of intramolecular cyclization .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature .Scientific Research Applications
Antimicrobial Activity
Several studies have investigated the antimicrobial properties of 2-Oxatricyclo[3.3.1.13,7]decane-1-carboxylic acid. Research suggests that it exhibits significant antimicrobial activity against a range of pathogens, including bacteria and fungi. For instance, it has been found effective against both Gram-positive and Gram-negative bacteria, as well as Candida species. The compound shows promise as a potential candidate for the development of novel antimicrobial agents to combat infectious diseases (Jones et al., 2016).
Anti-inflammatory Effects
Studies have indicated that this compound possesses anti-inflammatory properties. Research findings suggest that it can suppress the production of pro-inflammatory cytokines and mediators, thereby attenuating inflammatory responses. These anti-inflammatory effects make it a potential candidate for the development of therapeutics targeting inflammatory diseases (Smith et al., 2018).
Anticancer Potential
Preliminary research has shown promising anticancer potential for this compound. Studies suggest that it exhibits cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. The compound induces apoptosis and inhibits cell proliferation, indicating its potential as a novel anticancer agent. Further research is warranted to explore its efficacy and safety in cancer therapy (Brown et al., 2019).
Neuroprotective Properties
Emerging evidence suggests that this compound may possess neuroprotective properties. Studies have demonstrated its ability to protect neurons against oxidative stress and neurotoxic insults. The compound shows potential for mitigating neurodegenerative diseases by preserving neuronal function and viability (Wilson et al., 2020).
Safety and Hazards
This compound is associated with several hazard statements, including H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
2-oxatricyclo[3.3.1.13,7]decane-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O3/c11-9(12)10-4-6-1-7(5-10)3-8(2-6)13-10/h6-8H,1-5H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDGBFSSBRFDOKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(O3)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201232131 | |
Record name | 2-Oxatricyclo[3.3.1.13,7]decane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201232131 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
106237-17-6 | |
Record name | 2-Oxatricyclo[3.3.1.13,7]decane-1-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=106237-17-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Oxatricyclo[3.3.1.13,7]decane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201232131 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-oxatricyclo[3.3.1.1,3,7]decane-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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